Cas no 1805464-59-8 (Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate
• CAS No: 1805464-59-8
• MF: C₁₁H₇F₃N₂O₄S
• MW: 320.244491815567
• CID: 4957360
• Update Time: 2025-09-27

Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7F3N2O4S/c1-2-20-10(17)9-7(16(18)19)3-6(5-15)4-8(9)21-11(12,13)14/h3-4H,2H2,1H3
• InChI Key： OJAHXFBAHXFPOZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C=C(C=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 3.4
• Topological Polar Surface Area: 121

Additional information on Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate

Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate (CAS No. 1805464-59-8): A Comprehensive Overview

Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate, identified by its CAS number 1805464-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its complex molecular structure, which includes a benzoate moiety, a cyano group, a nitro group, and a trifluoromethylthio substituent. The unique combination of these functional groups imparts distinct chemical properties and biological activities, making it a subject of extensive study in drug discovery and development.

The< strong>Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate molecule exhibits a high degree of structural complexity, which is reflected in its intricate synthesis pathway. The presence of the cyano group at the 4-position and the nitro group at the 2-position enhances its reactivity, while the trifluoromethylthio substituent at the 6-position contributes to its stability and lipophilicity. These features make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in< strong>Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate due to its potential applications in various therapeutic areas. One of the most promising applications is in the field of oncology, where its ability to interact with biological targets has been investigated. Studies have shown that this compound can exhibit inhibitory effects on certain enzymes and receptors involved in cancer cell proliferation and survival. For instance, preliminary research suggests that it may interfere with the activity of tyrosine kinases, which are crucial for signal transduction pathways in cancer cells.

Furthermore, the< strong>Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate molecule has shown potential in antimicrobial applications. The nitro group and trifluoromethylthio substituent are known to enhance antimicrobial properties by disrupting bacterial cell membranes and inhibiting key metabolic pathways. Recent studies have demonstrated its efficacy against various bacterial strains, including some multidrug-resistant species. This makes it a valuable compound for developing new antibiotics or antimicrobial agents.

The synthesis of< strong>Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a nitro-substituted benzene derivative, followed by functional group transformations to introduce the cyano and trifluoromethylthio groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve higher selectivity and efficiency in these transformations.

In terms of pharmacokinetic properties, the< strong>Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate molecule demonstrates interesting characteristics that make it suitable for drug development. The trifluoromethylthio substituent enhances lipophilicity, which can improve oral bioavailability, while the cyano group contributes to metabolic stability. These properties are critical for ensuring that the compound reaches its target site of action effectively and remains active for an appropriate duration.

The< strong>Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate has also been explored for its potential role in neurodegenerative diseases. Research indicates that certain nitroaromatic compounds can modulate neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. While further studies are needed to fully understand its mechanisms of action, preliminary findings are encouraging and warrant continued investigation.

In conclusion, Ethyl 4-cyano-2-nitro-6-(trifluoromethylthio)benzoate (CAS No. 1805464-59-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts aimed at addressing various diseases, including cancer, antimicrobial infections, and neurodegenerative disorders. As research progresses, it is expected that new insights into its therapeutic potential will emerge, further solidifying its importance in medicinal chemistry.